N-cyclohexyl-3-[1-({2-[(3-methylbutyl)amino]-2-oxoethyl}thio)-5-oxo[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl]propanamide

• IUPAC Name: N-cyclohexyl-3-[1-[2-(3-methylbutylamino)-2-oxoethyl]sulfanyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]propanamide
• InChI: InChI=1S/C25H34N6O3S/c1-17(2)12-14-26-22(33)16-35-25-29-28-24-30(15-13-21(32)27-18-8-4-3-5-9-18)23(34)19-10-6-7-11-20(19)31(24)25/h6-7,10-11,17-18H,3-5,8-9,12-16H2,1-2H3,(H,26,33)(H,27,32)
• InChI Key: OYDARIJDFWDHIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)CSC1=NN=C2N1C3=CC=CC=C3C(=O)N2CCC(=O)NC4CCCCC4
• Molecular Formula: C25H34N6O3S
• Molecular Weight: 498.6 g/mol
• CAS No.: 1112407-09-6

Description

N-cyclohexyl-3-[1-({2-[(3-methylbutyl)amino]-2-oxoethyl}thio)-5-oxo[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl]propanamide is a useful research compound. Its molecular formula is C25H34N6O3S and its molecular weight is 498.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• Compounds from the [1,2,4]triazolo[4,3-a]quinazoline group, which includes N-cyclohexyl-3-[1-({2-[(3-methylbutyl)amino]-2-oxoethyl}thio)-5-oxo[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl]propanamide, are synthesized through various methods. For instance, the three-component condensation involving 3-amino-1,2,4-triazole has been employed to produce 8,8-R, R-8,9-dihydro[1,2,4]triazolo[1,5-a]quinazolin-6(7H)-ones (Shikhaliev et al., 2005).

Potential Therapeutic Applications

• Novel compounds within this chemical group have been explored for their therapeutic potentials. For example, a series of novel 1‐substituted‐4‐cyclohexyl‐4H‐[1,2,4]triazolo[4,3‐a] quinazolin‐5‐ones demonstrated in vivo H1‐antihistaminic activity, suggesting potential as new class of H1‐antihistamines (Alagarsamy et al., 2007).

Anticancer and Antiproliferative Properties

• The [1,2,4]triazolo[4,3-a]quinazoline derivatives have also been investigated for their antiproliferative effects against various cancer cell lines. A study on [1,2,4]triazolo[4,3-a]quinoxaline-1,3,4-oxadiazole derivatives revealed superior effectiveness compared to other compounds, highlighting their potential as anticancer agents (Kaneko et al., 2020).

Novel Synthesis Approaches

• Innovative synthetic routes are continuously developed to create novel derivatives within this chemical group, enhancing their potential applications in pharmaceuticals and other scientific research fields. For instance, the novel synthesis approach of 3-benzyl-2-substituted-3H-[1,2,4]triazolo[5,1-b]quinazolin-9-ones from methyl anthranilate exemplifies such innovation (Alagarsamy & Pathak, 2007).